Cas no 1402233-43-5 (5-(2-Trifluoromethylphenyl)furan-2-boronic acid pinacol ester)

5-(2-Trifluoromethylphenyl)furan-2-boronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its trifluoromethylphenyl substituent enhances electronic properties, making it valuable in constructing complex aromatic systems for pharmaceuticals and agrochemicals. The pinacol ester group ensures improved stability and handling compared to free boronic acids, reducing protodeboronation risks. This compound exhibits good solubility in common organic solvents, facilitating its use in diverse synthetic applications. Its structural features make it particularly useful in designing fluorinated heterocycles, where the furan and trifluoromethyl groups contribute to tailored reactivity and functional group compatibility. Suitable for controlled, palladium-catalyzed transformations under mild conditions.

5-(2-Trifluoromethylphenyl)furan-2-boronic acid pinacol ester structure

1402233-43-5 structure

Product Name:5-(2-Trifluoromethylphenyl)furan-2-boronic acid pinacol ester

CAS No:1402233-43-5

MF:C₁₇H₁₈BF₃O₃

MW:338.129235744476

MDL:MFCD12032499

CID:5208920

PubChem ID:45786367

Update Time:2026-03-06

5-(2-Trifluoromethylphenyl)furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 5-(2-Trifluoromethylphenyl)furan-2-boronic acid pinacol ester
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[5-[2-(trifluoromethyl)phenyl]-2-furanyl]-
- 4,4,5,5-Tetramethyl-2-{5-[2-(trifluoromethyl)phenyl]furan-2-yl}-1,3,2-dioxaborolane
- MDL： MFCD12032499
- Inchi： 1S/C17H18BF3O3/c1-15(2)16(3,4)24-18(23-15)14-10-9-13(22-14)11-7-5-6-8-12(11)17(19,20)21/h5-10H,1-4H3
- InChI Key： STDMDBSZDGAUKZ-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(C2=CC=CC=C2C(F)(F)F)O1

5-(2-Trifluoromethylphenyl)furan-2-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-126493-0.05g	4,4,5,5-tetramethyl-2-{5-[2-(trifluoromethyl)phenyl]furan-2-yl}-1,3,2-dioxaborolane	1402233-43-5	80%	0.05g	$128.0	2023-07-08
Enamine	EN300-126493-0.1g	4,4,5,5-tetramethyl-2-{5-[2-(trifluoromethyl)phenyl]furan-2-yl}-1,3,2-dioxaborolane	1402233-43-5	80%	0.1g	$191.0	2023-07-08
Enamine	EN300-126493-0.25g	4,4,5,5-tetramethyl-2-{5-[2-(trifluoromethyl)phenyl]furan-2-yl}-1,3,2-dioxaborolane	1402233-43-5	80%	0.25g	$273.0	2023-07-08
Enamine	EN300-126493-0.5g	4,4,5,5-tetramethyl-2-{5-[2-(trifluoromethyl)phenyl]furan-2-yl}-1,3,2-dioxaborolane	1402233-43-5	80%	0.5g	$430.0	2023-07-08
Enamine	EN300-126493-1.0g	4,4,5,5-tetramethyl-2-{5-[2-(trifluoromethyl)phenyl]furan-2-yl}-1,3,2-dioxaborolane	1402233-43-5	80%	1.0g	$551.0	2023-07-08
Enamine	EN300-126493-2.5g	4,4,5,5-tetramethyl-2-{5-[2-(trifluoromethyl)phenyl]furan-2-yl}-1,3,2-dioxaborolane	1402233-43-5	80%	2.5g	$1014.0	2023-07-08
Enamine	EN300-126493-5.0g	4,4,5,5-tetramethyl-2-{5-[2-(trifluoromethyl)phenyl]furan-2-yl}-1,3,2-dioxaborolane	1402233-43-5	80%	5.0g	$1788.0	2023-07-08
Enamine	EN300-126493-10.0g	4,4,5,5-tetramethyl-2-{5-[2-(trifluoromethyl)phenyl]furan-2-yl}-1,3,2-dioxaborolane	1402233-43-5	80%	10.0g	$3334.0	2023-07-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10842-100MG	5-(2-trifluoromethylphenyl)furan-2-boronic acid pinacol ester	1402233-43-5	95%	100MG	￥ 1,016.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10842-250MG	5-(2-trifluoromethylphenyl)furan-2-boronic acid pinacol ester	1402233-43-5	95%	250MG	￥ 1,623.00	2023-03-16